Montelukast Cyclopropaneacetonitrile
Montelukast Cyclopropaneacetonitrile
Montelukast nitrile is a nitrile. It derives from a montelukast.
Brand Name:
Vulcanchem
CAS No.:
866923-62-8
VCID:
VC0032453
InChI:
InChI=1S/C35H35ClN2OS/c1-34(2,39)31-9-4-3-7-26(31)13-17-33(40-24-35(18-19-35)20-21-37)28-8-5-6-25(22-28)10-15-30-16-12-27-11-14-29(36)23-32(27)38-30/h3-12,14-16,22-23,33,39H,13,17-20,24H2,1-2H3/b15-10+/t33-/m1/s1
SMILES:
CC(C)(C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC#N)O
Molecular Formula:
C35H35ClN2OS
Molecular Weight:
567.2 g/mol
Montelukast Cyclopropaneacetonitrile
CAS No.: 866923-62-8
Reference Standards
VCID: VC0032453
Molecular Formula: C35H35ClN2OS
Molecular Weight: 567.2 g/mol
| CAS No. | 866923-62-8 |
|---|---|
| Product Name | Montelukast Cyclopropaneacetonitrile |
| Molecular Formula | C35H35ClN2OS |
| Molecular Weight | 567.2 g/mol |
| IUPAC Name | 2-[1-[[(1R)-1-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetonitrile |
| Standard InChI | InChI=1S/C35H35ClN2OS/c1-34(2,39)31-9-4-3-7-26(31)13-17-33(40-24-35(18-19-35)20-21-37)28-8-5-6-25(22-28)10-15-30-16-12-27-11-14-29(36)23-32(27)38-30/h3-12,14-16,22-23,33,39H,13,17-20,24H2,1-2H3/b15-10+/t33-/m1/s1 |
| Standard InChIKey | LFNFSZSLPYLMBG-LDXVMNHOSA-N |
| Isomeric SMILES | CC(C)(C1=CC=CC=C1CC[C@H](C2=CC=CC(=C2)/C=C/C3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC#N)O |
| SMILES | CC(C)(C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC#N)O |
| Canonical SMILES | CC(C)(C1=CC=CC=C1CCC(C2=CC=CC(=C2)C=CC3=NC4=C(C=CC(=C4)Cl)C=C3)SCC5(CC5)CC#N)O |
| Description | Montelukast nitrile is a nitrile. It derives from a montelukast. |
| Synonyms | 1-[[[(1R)-1-[3-[(1E)-2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-(1-hydroxy-1-methylethyl)phenyl]propyl]thio]methyl]cyclopropaneacetonitrile |
| PubChem Compound | 16123405 |
| Last Modified | Nov 11 2021 |
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